Cas no 1219636-64-2 (3-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 3-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 1219636-64-2
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• CID: 4817818
• Update Time: 2025-07-23

3-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine

• Inchi： 1S/C6H5ClN4/c1-11-6-4(5(7)10-11)2-8-3-9-6/h2-3H,1H3
• InChI Key： QXQKCRYWKUCPCU-UHFFFAOYSA-N
• SMILES： ClC1C2=CN=CN=C2N(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• XLogP3: 1.1
• Topological Polar Surface Area: 43.6

Additional information on 3-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine

Professional Introduction to 3-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 1219636-64-2)

3-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine, with the CAS number 1219636-64-2, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolopyrimidine class, a structural motif known for its diverse biological activities and potential therapeutic applications.

The molecular structure of 3-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine features a fused ring system consisting of a pyrazole ring linked to a pyrimidine ring. The presence of a chlorine substituent at the 3-position and a methyl group at the 1-position of the pyrazole ring contributes to its unique chemical properties and reactivity. These structural features make it a valuable scaffold for the development of novel bioactive molecules.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrazolopyrimidine derivatives. The compound 3-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine has been extensively studied for its potential role in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. Its ability to interact with biological targets such as enzymes and receptors has made it a promising candidate for drug discovery.

One of the most compelling aspects of 3-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine is its versatility in chemical modifications. The chlorine atom at the 3-position provides a reactive site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological activities. Similarly, the methyl group at the 1-position can be modified or replaced to enhance binding affinity and selectivity.

Recent studies have highlighted the compound's potential in oncology research. Researchers have demonstrated that derivatives of 3-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine can inhibit the activity of kinases and other enzymes involved in cancer cell proliferation. These findings suggest that this compound may serve as a lead structure for developing novel anticancer agents. Additionally, preclinical studies have shown promising results in terms of toxicity and pharmacokinetic profiles, indicating its safety and feasibility for further development.

The anti-inflammatory properties of 3-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine have also been explored. In vitro studies have revealed that certain derivatives can modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines. This suggests that this compound class may have therapeutic applications in conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its biological activities, 3-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine has attracted attention for its potential antiviral properties. Research has shown that derivatives of this compound can interfere with viral replication by inhibiting essential viral enzymes or proteins. These findings are particularly relevant in the context of emerging viral infections and highlight the compound's potential as an antiviral agent.

The synthesis of 3-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by chlorination and methylation steps. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale studies and commercial development.

The pharmacokinetic properties of 3-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine are another critical aspect that has been thoroughly investigated. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to understand how it behaves within the body. These studies have provided valuable insights into optimizing dosing regimens and minimizing potential side effects.

In conclusion, 3-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 1219636-64-2) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive scaffold for developing novel therapeutic agents. Ongoing research continues to uncover new applications and refine synthetic methodologies, ensuring that this compound remains at the forefront of drug discovery efforts.